ethyl 3-(4-ethoxybenzyl)-4-hydroxy-2-methyl-6-quinolinecarboxylate

• IUPAC Name: ethyl 3-[(4-ethoxyphenyl)methyl]-2-methyl-4-oxo-1H-quinoline-6-carboxylate
• InChI: InChI=1S/C22H23NO4/c1-4-26-17-9-6-15(7-10-17)12-18-14(3)23-20-11-8-16(22(25)27-5-2)13-19(20)21(18)24/h6-11,13H,4-5,12H2,1-3H3,(H,23,24)
• InChI Key: JCEIBUIATQDAEH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC2=C(NC3=C(C2=O)C=C(C=C3)C(=O)OCC)C
• Molecular Formula: C22H23NO4
• DSSTOX Substance ID: DTXSID901145638
• Molecular Weight: 365.4 g/mol
• CAS RN: 23096-84-6

Description

Ethyl 3-(4-ethoxybenzyl)-4-hydroxy-2-methyl-6-quinolinecarboxylate is a chemical compound that belongs to the quinoline family. This compound has been the subject of extensive scientific research due to its various biological activities and potential therapeutic applications.

Mechanism of Action

The mechanism of action of ethyl 3-(4-ethoxybenzyl)-4-hydroxy-2-methyl-6-quinolinecarboxylate is not fully understood. However, it is believed to exert its biological activities through the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in inflammation. It has also been shown to inhibit the nuclear factor-kappa B (NF-κB) signaling pathway, which plays a crucial role in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT), which protect cells from oxidative damage. Additionally, it has been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-(4-ethoxybenzyl)-4-hydroxy-2-methyl-6-quinolinecarboxylate in lab experiments is its broad range of biological activities. It can be used to study various cellular processes, including inflammation, oxidative stress, and cancer. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of ethyl 3-(4-ethoxybenzyl)-4-hydroxy-2-methyl-6-quinolinecarboxylate. One direction is to further investigate its mechanism of action and identify its molecular targets. This will help to better understand its biological activities and potential therapeutic applications. Another direction is to study its pharmacokinetics and pharmacodynamics in vivo, which will provide insights into its efficacy and safety in animal models. Finally, it may be worthwhile to explore the possibility of synthesizing analogs of this compound with improved biological activities and pharmacological properties.

Synthesis Methods

The synthesis of ethyl 3-(4-ethoxybenzyl)-4-hydroxy-2-methyl-6-quinolinecarboxylate involves the reaction of 3-hydroxy-2-methylquinoline with 4-(ethoxy-methyl)benzaldehyde in the presence of an acid catalyst. The resulting product is then treated with ethyl chloroformate to obtain this compound.

Scientific Research Applications

Ethyl 3-(4-ethoxybenzyl)-4-hydroxy-2-methyl-6-quinolinecarboxylate has been extensively studied for its various biological activities and potential therapeutic applications. It has been found to possess antitumor, anti-inflammatory, and antioxidant properties. It has also been shown to have potential as an antibacterial and antifungal agent.